Cas no 2172344-29-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid
• CAS No: 2172344-29-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6410173
• PubChem ID: 165538811
• Update Time: 2025-05-24

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]-2,2-dimethylbutanoic acid
• EN300-1512023
• 2172344-29-3

• Inchi： 1S/C27H34N2O6/c1-5-27(17-34-4,23(30)28-15-14-26(2,3)24(31)32)29-25(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,5,14-17H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AGPFSTNHCZGDFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)(C(NCCC(C(=O)O)(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid

Recent Advances in the Study of 2172344-29-3 and 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic Acid

The chemical compound 2172344-29-3 and its derivative, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapeutics. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, synthesis methods, and biological activities.

Recent studies have focused on the synthesis and characterization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid, a derivative of 2172344-29-3. The compound's unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxymethyl side chain, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis protocol to achieve high yields and purity, which is critical for its application in producing peptide-based therapeutics.

In addition to its synthetic utility, the biological activity of 2172344-29-3 and its derivatives has been explored in various preclinical models. Preliminary results suggest that these compounds exhibit promising pharmacokinetic properties, including improved stability and bioavailability compared to traditional peptide analogs. Furthermore, their ability to modulate specific biological pathways has been investigated, with potential implications for treating diseases such as cancer and metabolic disorders.

One of the key challenges in the field is the scalability of the synthesis process for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid. Recent advancements in automated synthesis platforms and green chemistry approaches have addressed some of these challenges, enabling more efficient and sustainable production. These innovations are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

Looking ahead, researchers are focusing on the translational potential of 2172344-29-3 and its derivatives. Collaborative efforts between chemists, biologists, and clinicians are underway to evaluate the safety and efficacy of these compounds in vivo. Early-stage clinical trials are anticipated to begin within the next few years, pending favorable results from ongoing preclinical studies.

In conclusion, the study of 2172344-29-3 and 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2,2-dimethylbutanoic acid represents a vibrant area of research with significant implications for drug discovery and development. The latest findings underscore the potential of these compounds to advance peptide-based therapeutics and highlight the importance of continued investment in this field.